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Compound of Interest

Compound Name: Nerolidol-d4

Cat. No.: B12368965

An In-depth Technical Guide to Nerolidol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nerolidol, also known as peruviol or penetrol, is a naturally occurring sesquiterpene alcohol
found in the essential oils of numerous plants and flowers.[1] It exists as a colorless liquid with
a woody aroma reminiscent of fresh bark.[1] This guide provides a comprehensive overview of
the chemical and physical properties of Nerolidol, its synthesis, and its applications, with an
inferred adaptation for its deuterated form, Nerolidol-d4.

Nerolidol is recognized for its various biological activities, including antioxidant, anti-
inflammatory, anti-microbial, and anti-tumor properties.[2][3] These characteristics have made it
a subject of interest in pharmaceutical research and drug development.[3][4] The deuterated
form, Nerolidol-d4, while not extensively documented, is valuable as an internal standard in
analytical studies, particularly in mass spectrometry-based quantification, due to its similar
chemical behavior and distinct mass.

Chemical and Physical Properties

Nerolidol exists in four isomeric forms due to a chiral center and a double bond, resulting in two
enantiomers for both cis and trans isomers.[2][5] The data presented below pertains to the
mixture of isomers, as it is commonly supplied and utilized. The properties of Nerolidol-d4 are
expected to be nearly identical, with a slight increase in molecular weight due to the four
deuterium atoms.
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Property Value Source(s)
Molecular Formula C15H260 [5]
Molecular Weight 222.37 g/mol [5]
Appearance Colorless to pale yellow liquid [2][5]

Odor Faint, floral, woody [1112]
Boiling Point 276 °C (529 °F; 549 K) [21[5]

114 °C/237.2 °F @ 1 mmHg

[6]7]

Melting Point

-75°C/-103 °F

[7]

Density

0.872 - 0.875 g/cm3 at 25 °C

[1](5](6]

Refractive Index (n D)

1.479 - 1.4898

[1](6]

Flash Point

>96 °C (>204.8 °F)

[2](7]

Water Solubility

Very slightly soluble (0.014
g/L)

[2][6]

Log K ow (calculated)

5.68

[2]

CAS Number

7212-44-4

[5]

Synthesis and Analysis

Synthesis: Commercially, Nerolidol is synthesized from geranylacetone.[1] One common

method involves the reaction of geranylacetone with a vinyl Grignard reagent.[1] Another route

starts with linalool, which is converted to geranylacetone and then, through reaction with

acetylene and subsequent hydrogenation, yields Nerolidol.[2][5]

Analytical Methods: Gas chromatography-mass spectrometry (GC-MS) is a primary technique

for the detection and quantification of Nerolidol.[2] Liquid chromatography-mass spectrometry

(LC-MS) is also employed, offering high sensitivity and accuracy, particularly for

pharmacokinetic studies.[2] In such analyses, Nerolidol-d4 serves as an ideal internal

standard.
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Experimental Protocols

A generalized experimental workflow for the analysis of Nerolidol in a biological matrix using
LC-MS is outlined below. This protocol would typically utilize Nerolidol-d4 as an internal

standard for accurate quantification.
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Caption: Generalized workflow for quantitative analysis of Nerolidol.
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Signaling Pathways

Research suggests that Nerolidol exerts its neuroprotective effects by modulating various
signaling pathways. It has been shown to inhibit the TLR-4/NF-kB and COX-2/NF-kB
inflammatory pathways and modulate the BDNF/TrkB/CREB signaling pathway to improve
neuronal health.[8]
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Caption: Simplified signaling pathways modulated by Nerolidol.

Applications in Research and Development

Nerolidol is utilized in various industrial and research applications:

o Flavor and Fragrance: It is used as a flavoring agent in food and as a fragrance in cosmetics,
detergents, and perfumes.[1][2]

o Pharmaceutical Research: Its diverse pharmacological activities, including antioxidant, anti-
inflammatory, and neuroprotective effects, make it a promising candidate for drug
development.[3][8] It has been investigated for its potential in treating neurodegenerative
diseases.[3][4]

» Penetration Enhancer: Nerolidol is known to enhance the transdermal delivery of other
drugs.[2]

» Intermediate: It serves as a precursor in the synthesis of other molecules, such as farnesol,
vitamin E, and vitamin K1.[1][9]
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Safety and Handling

Nerolidol is classified as causing skin and serious eye irritation and may cause an allergic skin
reaction.[10][11] It is also considered very toxic to aquatic life with long-lasting effects.[10][11]
Standard laboratory safety precautions should be followed, including the use of personal
protective equipment such as gloves and safety glasses.[7][11] It should be handled in a well-
ventilated area.[7][11] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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